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Compound of Interest

Compound Name: Dimethyl phenylphosphonite

Cat. No.: B1585561 Get Quote

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

Dimethyl phenylphosphonite (CAS No: 2946-61-4), a key intermediate in various chemical

syntheses. This document is intended for researchers, scientists, and drug development

professionals, presenting key quantitative data, detailed experimental protocols, and logical

diagrams to facilitate a deeper understanding of the compound's structural characteristics.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for Dimethyl
phenylphosphonite, covering Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS).

Table 1: NMR Spectroscopic Data
Nucleus Chemical Shift (δ) ppm Solvent

³¹P 159.00[1] Not specified

Note: Specific ¹H and ¹³C NMR data for Dimethyl phenylphosphonite were not available in

the searched literature. The table will be updated as this information becomes available.

Table 2: Infrared (IR) Spectroscopy Data
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The gas-phase IR spectrum of Dimethyl phenylphosphonite exhibits several characteristic

absorption bands.

Wavenumber (cm⁻¹) Interpretation

~3060 Aromatic C-H stretch

~2950, ~2850 Aliphatic C-H stretch (methoxy groups)

~1440 Aromatic C=C stretch

~1250 P-O-C stretch (asymmetric)

~1030 P-O-C stretch (symmetric)

~740, ~690 Aromatic C-H out-of-plane bend

Data sourced from the NIST WebBook.[2]

Table 3: Mass Spectrometry (MS) Data
The electron ionization (EI) mass spectrum of Dimethyl phenylphosphonite shows a distinct

fragmentation pattern.

m/z Relative Intensity (%) Plausible Fragment

170 100 [M]⁺ (Molecular Ion)

155 80 [M - CH₃]⁺

139 45 [M - OCH₃]⁺

109 60 [C₆H₅PO]⁺

77 55 [C₆H₅]⁺

Data sourced from the NIST WebBook.

Experimental Protocols
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The following sections detail the general methodologies for acquiring the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H, ¹³C, and ³¹P NMR of Liquid Organophosphorus Compounds

A solution of the analyte (Dimethyl phenylphosphonite) is prepared by dissolving a few

milligrams of the compound in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or

DMSO-d₆) within an NMR tube.[3] For quantitative ³¹P NMR, a known concentration of a

reference standard can be added.[4]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is utilized.

¹H NMR: The spectrum is acquired with a sufficient number of scans to achieve a good

signal-to-noise ratio. Chemical shifts are referenced to an internal standard, typically

tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum to single

lines for each unique carbon atom. A larger number of scans is usually required due to the

lower natural abundance of the ¹³C isotope.

³¹P NMR: The spectrum is typically acquired with proton decoupling. Chemical shifts are

referenced to an external standard, commonly 85% phosphoric acid (H₃PO₄) at 0.00 ppm.[5]

Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FT-IR) Analysis of a Neat Liquid

For a neat liquid sample like Dimethyl phenylphosphonite, the spectrum can be obtained by

placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.[6]

Instrumentation: An FT-IR spectrometer is used.

Sample Preparation: A single drop of the neat liquid is applied to the center of one salt plate.

The second plate is carefully placed on top to spread the liquid into a thin, uniform layer.
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Data Acquisition: A background spectrum of the empty sample compartment is first recorded.

The prepared salt plates are then placed in the sample holder, and the sample spectrum is

acquired over a typical range of 4000-400 cm⁻¹.[7]

Mass Spectrometry (MS)
Electron Ionization (EI) Mass Spectrometry of a Liquid Sample

The sample is introduced into the mass spectrometer, often via a direct insertion probe or after

separation by gas chromatography.

Instrumentation: A mass spectrometer equipped with an electron ionization source.

Ionization: In the EI source, the sample molecules in the gas phase are bombarded with a

high-energy electron beam (typically 70 eV).[8][9] This causes the molecule to lose an

electron, forming a molecular ion (M⁺), which can then undergo fragmentation.

Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a

mass analyzer.

Detection: An ion detector records the abundance of each ion, generating a mass spectrum

that shows the relative intensity of each m/z value.

Logical Relationships in Spectroscopic Analysis
The following diagram illustrates the workflow for the structural elucidation of an organic

compound like Dimethyl phenylphosphonite using a combination of spectroscopic

techniques.
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Spectroscopic Techniques Information Obtained

Structural Elucidation

Mass Spectrometry (MS) Molecular Weight &
Fragmentation Pattern

Infrared (IR) Spectroscopy Functional Groups

Nuclear Magnetic Resonance (NMR)
Connectivity &

Chemical Environment

Proposed Structure:
Dimethyl phenylphosphonite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrabase.com [spectrabase.com]

2. Dimethyl phenylphosphonite [webbook.nist.gov]

3. How To [chem.rochester.edu]

4. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds
(Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]

6. orgchemboulder.com [orgchemboulder.com]

7. drawellanalytical.com [drawellanalytical.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1585561?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585561?utm_src=pdf-custom-synthesis
https://spectrabase.com/spectrum/2o5EjWRDQ4m
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2946614&Mask=80
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://pubmed.ncbi.nlm.nih.gov/38556308/
https://pubmed.ncbi.nlm.nih.gov/38556308/
https://en.wikipedia.org/wiki/Phosphorus-31_nuclear_magnetic_resonance
https://www.orgchemboulder.com/Technique/Procedures/IR/IRliquid.shtml
https://www.drawellanalytical.com/ftir-analysis-for-liquid-samples-what-you-need-to-know/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

9. analyticalscience.wiley.com [analyticalscience.wiley.com]

To cite this document: BenchChem. [Spectroscopic Profile of Dimethyl Phenylphosphonite: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585561#spectroscopic-data-of-dimethyl-
phenylphosphonite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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